Cas no 1016681-42-7 (Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)-)

Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)- structure
1016681-42-7 structure
Product Name:Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)-
CAS No:1016681-42-7
MF:C17H20N2O2
MW:284.352904319763
CID:5205076
Update Time:2025-11-07

Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)-
    • Inchi: 1S/C17H20N2O2/c1-13-2-6-15(7-3-13)19-17(20)12-21-16-8-4-14(5-9-16)10-11-18/h2-9H,10-12,18H2,1H3,(H,19,20)
    • InChI Key: AEZMXHBFACIRBV-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C)C=C1)(=O)COC1=CC=C(CCN)C=C1

Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-58632-0.05g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
0.05g
$515.0 2023-06-08
Enamine
EN300-58632-0.1g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
0.1g
$540.0 2023-06-08
Enamine
EN300-58632-0.25g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
0.25g
$564.0 2023-06-08
Enamine
EN300-58632-0.5g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
0.5g
$589.0 2023-06-08
Enamine
EN300-58632-1.0g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
1g
$614.0 2023-06-08
Enamine
EN300-58632-2.5g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
2.5g
$1202.0 2023-06-08
Enamine
EN300-58632-5.0g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
5g
$1779.0 2023-06-08
Enamine
EN300-58632-10.0g
2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)acetamide
1016681-42-7
10g
$2638.0 2023-06-08

Additional information on Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)-

Recent Advances in the Study of Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)- (CAS: 1016681-42-7)

In recent years, the compound Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)- (CAS: 1016681-42-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of drug discovery and development.

The primary focus of recent studies has been on the compound's role as a modulator of specific biological pathways. Researchers have identified that Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)- exhibits promising activity in targeting key enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study reported a significant reduction in pro-inflammatory markers in animal models, suggesting its potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and Alzheimer's disease.

Another area of interest is the compound's pharmacokinetic profile. Recent investigations have focused on optimizing its bioavailability and metabolic stability. A study conducted by a team at the University of Cambridge utilized advanced computational modeling to predict the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that structural modifications, such as the introduction of specific functional groups, could enhance its oral bioavailability and reduce hepatic clearance, thereby improving its therapeutic potential.

In addition to its pharmacological properties, researchers have also explored the synthetic pathways for Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)-. A 2022 publication in Organic Letters detailed a novel, high-yield synthesis method that employs green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This advancement is particularly significant for large-scale production, as it addresses both economic and sustainability concerns.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and long-term toxicity need to be thoroughly investigated. Ongoing preclinical studies are focusing on these aspects, with preliminary data suggesting a favorable safety profile. However, further validation through rigorous clinical trials is essential to confirm its therapeutic efficacy and safety in humans.

In conclusion, Acetamide, 2-[4-(2-aminoethyl)phenoxy]-N-(4-methylphenyl)- (CAS: 1016681-42-7) represents a promising candidate for the development of new therapeutic agents. Its multifaceted pharmacological activities, coupled with recent advancements in synthesis and optimization, underscore its potential in addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for its integration into mainstream medicine.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd